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Introduction

Xanthotoxol, also known as 8-hydroxypsoralen, is a naturally occurring furanocoumarin found
in various plants, including those of the Apiaceae and Rutaceae families.[1] As a significant
bioactive compound, it has garnered considerable interest within the scientific community for its
diverse pharmacological activities. This technical guide provides a comprehensive overview of
the physical and chemical properties of Xanthotoxol, detailed experimental protocols, and
insights into its mechanisms of action, with a focus on its impact on key signaling pathways. All
quantitative data is summarized for clarity, and methodologies for crucial experiments are
described to facilitate further research and development.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Xanthotoxol are pivotal for its
application in research and drug development. These properties influence its solubility, stability,
and interaction with biological systems.

Table 1: General and Chemical Properties of Xanthotoxol
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Property Value Source

9-hydroxyfuro[3,2-g]chromen-
IUPAC Name . [PubChem CID: 65090]
-one

8-Hydroxypsoralen, 8-
Synonyms _ [1][2]
Hydroxyfuranocoumarin

CAS Number 2009-24-7 [3]

Chemical Formula C11HeOa [PubChem CID: 65090]
Molecular Weight 202.16 g/mol [PubChem CID: 65090]
Appearance Solid [PubChem CID: 65090]

Table 2: Physicochemical Properties of Xanthotoxol

Property Value Source | Method
Melting Point 251 -252°C [PubChem CID: 65090]
Boiling Point 428.1 £45.0 °C Predicted[3]

pKa 5.74 +0.20 Predicted

Solubility DMSO: = 60 mg/mL [4]

Methanol: Slightly soluble [3]

Water: 7279 mg/L (25 °C) Estimated[5]

LogP 1.405 Estimated

Spectral Data

Spectroscopic data is essential for the identification and structural elucidation of Xanthotoxol.

Table 3: Spectroscopic Data for Xanthotoxol
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Spectrum Type

Wavelengths/Frequencies

Source

Amax: 219, 251, 269, 284, 310

UV (in DMSO) (2]
nm
Data for the related compound
Xanthotoxin shows
characteristic peaks at: 3117
cm~! (=C-H aromatic), 1705 ]
IR (KBr) [Referential Data]

cm~1 (C=0 of a-pyrone), 1681
cm~1 (C=C of pyrone), 1332
and 1150 cm~1 (C-O of furan

and coumarin).

1H NMR (CDCls)

A spectrum is available,
showing characteristic

furanocoumarin signals.

[6]

13C NMR

Data for the related compound

Xanthotoxin is available.

[Referential Data]

Mass Spec. (LC-MS)

Precursor m/z: 203.0338
[M+H]*, Top 5 Peaks:

173.0208, 145.1004, 103.8164

[PubChem CID: 65090]

Note: Detailed, experimentally verified IR and NMR peak lists for Xanthotoxol are not readily

available in the public domain. The provided IR and NMR information for the closely related

compound Xanthotoxin can serve as a valuable reference.

Experimental Protocols
Isolation of Xanthotoxol from Cnidium monnieri

A successful method for the preparative isolation and purification of Xanthotoxol utilizes high-

speed counter-current chromatography (HSCCC).

Workflow for Xanthotoxol Isolation
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(Crude extract of Cnidium monnieri fruiD
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@reparative High-Speed Counter-Current Chromatography (HSCCC)

Stepwise Elution

Step 2

Solvent System 1: Solvent System 2:
n-hexane-ethyl acetate-methanol-water (1:1:1:1, v/v) n-hexane-ethyl acetate-methanol-water (5:5:6:4, v/v)

} }

@ollection and Purification of Fractiona

(Purity Analysis (>98%D

Gsolated XanthotoxoD

Ste

Step 2: ep 4: Step 5:
G_HYdmxym“mmn)ﬁu,(lmmedm QMM,(MMEME Z)M,( ) 3) Claisen I omediate 4 )Baeyer-Villiger Oxidation, (1~ SJM(XHMOXOD

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

(Seed RAW 264.7 cells in a 24-well plata

G‘reat cells with Xanthotoxol (62.5, 125, 250 pMD

(Stirnulate with LPS (1 pg/mL) for 24}9

(Collect cell supernatana Lyse cells

(Measure PGEz, IL-6, IL-1f, and TNF-« by ELISA) GVestern Blot for iNOS, COX-2, p-IkBa, IkBa, p-JNK, p-p38, and pGE)

Analyze results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Xanthotoxol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684193#physical-and-chemical-properties-of-

xanthotoxol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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